Cas no 845616-81-1 (1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine)

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine structure
845616-81-1 structure
Product name:1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
CAS No:845616-81-1
MF:C10H11F4N3
MW:249.208055734634
MDL:MFCD16658804
CID:1080408
PubChem ID:44184874

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluoro-5-trifluoromethyl-pyridin-2-yl)-piperazine
    • 1-(3-Fluoro-5-trifluoroMethylpyridin-2-yl)piperazine
    • 1-[3-fluoro-5-(trifluoromethyl)-2-pyridinyl]piperazine
    • 1-(3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)piperazine
    • MUONIPDFCCBLEH-UHFFFAOYSA-N
    • SB17910
    • 1-[3-Fluoro-5-(trifluoromethyl)-2-pyridinyl]piperazine (ACI)
    • SCHEMBL2575981
    • AKOS032945616
    • DB-225627
    • 1-[3-FLUORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZINE
    • MFCD16658804
    • 845616-81-1
    • CS-13109
    • 3-Fluoro-2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine
    • VIB61681
    • CS-M2070
    • 1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
    • MDL: MFCD16658804
    • Inchi: 1S/C10H11F4N3/c11-8-5-7(10(12,13)14)6-16-9(8)17-3-1-15-2-4-17/h5-6,15H,1-4H2
    • InChI Key: MUONIPDFCCBLEH-UHFFFAOYSA-N
    • SMILES: FC1C(N2CCNCC2)=NC=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 249.08900
  • Monoisotopic Mass: 249.08891001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 308.9±42.0 °C at 760 mmHg
  • Flash Point: 140.6±27.9 °C
  • PSA: 28.16000
  • LogP: 2.04290
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Security Information

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM244121-1g
1-(3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)piperazine
845616-81-1 97%
1g
$617 2022-09-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7409-250MG
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 95%
250MG
¥ 2,092.00 2023-04-13
eNovation Chemicals LLC
D767233-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 98%
100mg
$260 2024-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F56430-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 98%
100mg
¥3222.0 2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7409-100MG
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 95%
100MG
¥ 1,465.00 2023-04-13
A2B Chem LLC
AB52270-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 98%
100mg
$277.00 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7409-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 95%
100mg
¥1598.0 2024-04-17
abcr
AB590495-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine; .
845616-81-1
100mg
€455.40 2024-07-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ7409-1g
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 95%
1g
¥4565.0 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1059618-100mg
1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
845616-81-1 98%
100mg
¥2238.00 2024-07-28

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  2 h, reflux; reflux → rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified, rt
Reference
Selective GlyT1 Inhibitors: Discovery of [4-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a Promising Novel Medicine To Treat Schizophrenia
Pinard, Emmanuel; et al, Journal of Medicinal Chemistry, 2010, 53(12), 4603-4614

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Raw materials

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Preparation Products

1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:845616-81-1)1-(3-Fluoro-5-trifluoromethylpyridin-2-yl)piperazine
A1091507
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1586.0/451.0/173.0